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Compound of Interest

Compound Name: Roselipin 2A

Cat. No.: B15574222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activity of Roselipin 2A, a

natural glycolipid isolated from the marine fungus Gliocladium roseum KF-1040. This document

collates available quantitative data, details experimental methodologies, and visualizes key

pathways to facilitate further research and drug development efforts.

Core Biological Activity: Inhibition of Diacylglycerol
Acyltransferase (DGAT)
Roselipin 2A is a member of the roselipin family of compounds, which have been identified as

inhibitors of diacylglycerol acyltransferase (DGAT).[1][2][3][4] DGAT is a crucial enzyme in the

triglyceride synthesis pathway, making it a potential therapeutic target for metabolic disorders.

The chemical structure of Roselipin 2A is characterized as the 6"-O-acetyl derivative of

Roselipin 1A, with a chemical formula of C42H74O15.[5][6]

Quantitative Data: DGAT Inhibition
The inhibitory activity of the roselipin family against DGAT has been quantified, with IC50

values providing a measure of their potency.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15574222?utm_src=pdf-interest
https://www.benchchem.com/product/b15574222?utm_src=pdf-body
https://www.benchchem.com/product/b15574222?utm_src=pdf-body
https://pubs.acs.org/doi/full/10.1021/prechem.4c00082
https://pubmed.ncbi.nlm.nih.gov/10580381/
https://www.researchgate.net/publication/386769100_Total_Synthesis_and_Stereochemical_Assignment_of_Roselipin_1A
https://pubs.acs.org/doi/pdf/10.1021/prechem.4c00082
https://www.benchchem.com/product/b15574222?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10726930/
https://pubchem.ncbi.nlm.nih.gov/compound/Roselipin-2A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Family Target Enzyme Source of Enzyme IC50 Value (µM)

Roselipins (1A, 1B,

2A, 2B)

Diacylglycerol

Acyltransferase

(DGAT)

Rat liver microsomes 15 - 22[1][2][3][4]

Secondary Biological Activity: Antimicrobial Effects
In addition to its enzymatic inhibition, the roselipin family has demonstrated antimicrobial

properties.

Quantitative Data: Antimicrobial Activity
Roselipins have been shown to possess activity against certain fungal species.[1][3][4]

Compound Family Target Organism Type of Activity

Roselipins Saccharomyces cerevisiae Antimicrobial[1][3][4]

Roselipins Aspergillus niger Antimicrobial[1][3][4]

Note: Specific quantitative data such as Minimum Inhibitory Concentration (MIC) for Roselipin
2A against these organisms are not detailed in the currently available literature.

Experimental Protocols
Detailed experimental protocols are crucial for the replication and extension of research

findings. The following sections outline the general methodologies employed for the key

experiments cited.

Diacylglycerol Acyltransferase (DGAT) Inhibition Assay
The inhibitory effect of roselipins on DGAT activity was assessed using an enzyme assay

system with rat liver microsomes.[2] While the specific, detailed protocol for the roselipin

studies is not publicly available, a general methodology for such an assay is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubs.acs.org/doi/full/10.1021/prechem.4c00082
https://pubmed.ncbi.nlm.nih.gov/10580381/
https://www.researchgate.net/publication/386769100_Total_Synthesis_and_Stereochemical_Assignment_of_Roselipin_1A
https://pubs.acs.org/doi/pdf/10.1021/prechem.4c00082
https://pubs.acs.org/doi/full/10.1021/prechem.4c00082
https://www.researchgate.net/publication/386769100_Total_Synthesis_and_Stereochemical_Assignment_of_Roselipin_1A
https://pubs.acs.org/doi/pdf/10.1021/prechem.4c00082
https://pubs.acs.org/doi/full/10.1021/prechem.4c00082
https://www.researchgate.net/publication/386769100_Total_Synthesis_and_Stereochemical_Assignment_of_Roselipin_1A
https://pubs.acs.org/doi/pdf/10.1021/prechem.4c00082
https://pubs.acs.org/doi/full/10.1021/prechem.4c00082
https://www.researchgate.net/publication/386769100_Total_Synthesis_and_Stereochemical_Assignment_of_Roselipin_1A
https://pubs.acs.org/doi/pdf/10.1021/prechem.4c00082
https://www.benchchem.com/product/b15574222?utm_src=pdf-body
https://www.benchchem.com/product/b15574222?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10580381/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microsome Preparation

Enzyme Assay

Data Analysis

Homogenize rat liver in buffer

Centrifuge to remove debris

Ultracentrifuge supernatant to pellet microsomes

Resuspend microsomes in buffer

Prepare reaction mixture:
- Microsomal protein

- Buffer (e.g., Tris-HCl)
- Substrates (e.g., [14C]oleoyl-CoA, 1,2-diacylglycerol)

- Test compound (Roselipin 2A) or vehicle

Incubate at 37°C

Stop reaction (e.g., with isopropanol/heptane/water)

Extract lipids

Separate lipids by TLC

Quantify radiolabeled triacylglycerol

Calculate percentage of DGAT inhibition

Plot dose-response curve

Determine IC50 value
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Preparation

Assay

Data Analysis

Culture fungal strains

Prepare standardized inoculum

Inoculate microplate wells containing
diluted compound with fungal suspension

Serially dilute Roselipin 2A in broth

Include positive and negative controls

Incubate plates at appropriate temperature and duration

Visually or spectrophotometrically assess fungal growth

Determine Minimum Inhibitory Concentration (MIC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling the Bioactivity of Roselipin 2A: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574222#roselipin-2a-biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15574222#roselipin-2a-biological-activity
https://www.benchchem.com/product/b15574222#roselipin-2a-biological-activity
https://www.benchchem.com/product/b15574222#roselipin-2a-biological-activity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15574222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

